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Compound of Interest

Compound Name: Protein kinase inhibitor H-7

Cat. No.: B15599010

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents like the protein kinase inhibitor H-7 are paramount for
ensuring a safe laboratory environment and maintaining regulatory compliance. Adherence to
proper disposal protocols minimizes risks to both personnel and the environment. This guide
provides essential, immediate safety and logistical information for the proper handling and
disposal of H-7 dihydrochloride.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for H-7 dihydrochloride. Always handle the compound in a well-ventilated area, preferably
within a chemical fume hood, to prevent inhalation of dust or aerosols.[1][2] Personal Protective
Equipment (PPE), including a lab coat, chemical-resistant gloves, and safety glasses with side
shields, is mandatory.[2][3] Avoid direct contact with skin and eyes.[2] In case of accidental
contact, flush the affected area with copious amounts of water for at least 15 minutes and seek
immediate medical attention.[2]

Key Compound Information

Understanding the properties of H-7 dihydrochloride is essential for its safe handling and
disposal.
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Identifier Value Reference
()-1-(5-
Isoquinolinesulphonyl)-2-

Chemical Name a phony) [4]

methylpiperazine
dihydrochloride

CAS Number 108930-17-2 [5]
Molecular Formula C14H17N302S.2HCI

Molecular Weight 364.29 g/mol

Appearance White solid [5]

Soluble to 100 mM in water

Solubilit
y and to 20 mM in DMSO

Step-by-Step Disposal Protocol

The disposal of H-7 dihydrochloride and any contaminated materials must be managed as
hazardous chemical waste. Never dispose of this compound down the drain or in the regular
trash.[2][3]

Step 1: Waste Segregation and Collection
Proper segregation of waste at the point of generation is a critical first step.[2][3]

e Solid Waste: This includes unused or expired H-7 powder, contaminated PPE (gloves, etc.),
weighing papers, and other contaminated consumables like pipette tips and tubes.

o Procedure: Collect all solid waste in a dedicated, clearly labeled, leak-proof container.[3]
¢ Liquid Waste: This includes solutions containing H-7.

o Procedure: Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous
waste container. Do not mix with incompatible waste streams.[6]

o Sharps Waste: Needles, syringes, or any other sharp objects contaminated with H-7 must be
disposed of in a designated sharps container.[2]
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Step 2: Labeling and Storage
Properly labeled and stored waste awaits safe disposal.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "H-7 dihydrochloride," and any known hazards.[2][3]

o Storage: Store waste containers in a designated, secure satellite accumulation area within
the laboratory. This area should be away from general laboratory traffic. Ensure that
incompatible waste types are stored separately.[3][6]

Step 3: Arrange for Disposal

Peptide waste must be disposed of through your institution's Environmental Health and Safety
(EHS) department.

e Procedure: Once a waste container is nearly full or has reached the maximum accumulation
time allowed by your institution, arrange for a pickup. Follow your institution's specific
procedures for requesting a hazardous waste collection.[3]

Experimental Protocols

No specific experimental protocols for the neutralization or deactivation of H-7 dihydrochloride
are readily available in the provided search results. The standard and recommended procedure
is to treat it as hazardous chemical waste and dispose of it through a certified waste
management provider coordinated by your institution's EHS office.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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